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This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the potential off-target effects of AZD5718.
The following troubleshooting guides and frequently asked questions (FAQs) address specific
issues that may be encountered during experimentation.

Frequently Asked Questions (FAQS)

Q1: What is the primary mechanism of action of AZD57187

AZD5718 is a potent and reversible inhibitor of 5-lipoxygenase-activating protein (FLAP).[1]
FLAP is an essential protein in the biosynthesis of leukotrienes, which are pro-inflammatory
lipid mediators.[2] By inhibiting FLAP, AZD5718 effectively suppresses the production of all
leukotrienes, including leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4,
LTE4).[1]

Q2: Have any clinically significant off-target effects been observed for AZD5718?

In clinical trials, including first-in-human single and multiple ascending dose studies and the
Phase 2a FLAVOUR study, AZD5718 has been generally well-tolerated with no clinically
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relevant safety findings or serious adverse events attributed to the drug.[1][2] Preclinical
toxicology studies in rats and dogs also did not show any serious adverse events of clinical
significance.[3]

Q3: Were any off-target effects identified during the preclinical development of the chemical
series to which AZD5718 belongs?

Yes, earlier lead compounds in the same chemical series as AZD5718 demonstrated
cardiovascular off-target effects in preclinical studies with dogs. These effects included
increased heart rate, blood pressure, and coronary arteritis. AZD5718 was specifically
designed to mitigate these cardiovascular risks and has shown a superior safety profile
compared to these earlier compounds.[3]

Q4: Was AZD5718 screened against a broader panel of potential off-target proteins?

Yes, during its preclinical development, AZD5718 (referred to as compound 12 in the primary
literature) was evaluated against a secondary pharmacology panel of 190 targets. The results
indicated low promiscuity for off-target interactions.[3]

Q5: Were any specific, non-FLAP interactions identified in the broad panel screening?

The broad panel screening revealed a minor interaction with the adenosine transporter.
However, this interaction was observed at a concentration that provides a greater than 12-fold
safety margin compared to the predicted therapeutic exposure, and no clinical manifestations
of this interaction have been reported.[3]

Q6: Does AZD5718 inhibit cytochrome P450 (CYP) enzymes or ion channels?

Preclinical studies have shown that AZD5718 does not significantly inhibit the major
cytochrome P450 isoforms (CYP1A2, 2C8, 2C9, 2C19, 2D6, or 3A4), with IC50 values greater
than 20 uM.[3] Additionally, no significant interference with key ion channels, including hERG,
was observed.[3]

Troubleshooting Guide

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://openinnovation.astrazeneca.com/clinical-research/clinical-molecules/azd5718.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5944575/
https://pubs.acs.org/doi/10.1021/acs.jmedchem.8b02004
https://www.benchchem.com/product/b1192256/docs?utm_src=pdf-body#azd5718-technical-support-center-troubleshooting-and-faqs
https://www.benchchem.com/product/b1192256/docs?utm_src=pdf-body#azd5718-technical-support-center-troubleshooting-and-faqs
https://www.benchchem.com/product/b1192256/docs?utm_src=pdf-body#azd5718-technical-support-center-troubleshooting-and-faqs
https://pubs.acs.org/doi/10.1021/acs.jmedchem.8b02004
https://www.benchchem.com/product/b1192256/docs?utm_src=pdf-body#azd5718-technical-support-center-troubleshooting-and-faqs
https://www.benchchem.com/product/b1192256/docs?utm_src=pdf-body#azd5718-technical-support-center-troubleshooting-and-faqs
https://pubs.acs.org/doi/10.1021/acs.jmedchem.8b02004
https://pubs.acs.org/doi/10.1021/acs.jmedchem.8b02004
https://www.benchchem.com/product/b1192256/docs?utm_src=pdf-body#azd5718-technical-support-center-troubleshooting-and-faqs
https://www.benchchem.com/product/b1192256/docs?utm_src=pdf-body#azd5718-technical-support-center-troubleshooting-and-faqs
https://pubs.acs.org/doi/10.1021/acs.jmedchem.8b02004
https://pubs.acs.org/doi/10.1021/acs.jmedchem.8b02004
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Observed Issue

Potential Cause

Recommended Action

Unexpected cardiovascular
effects in preclinical models
(e.g., increased heatrt rate,

blood pressure)

While AZD5718 is designed to
be free of the cardiovascular
effects seen in its
predecessors, species-specific
responses or experimental

conditions could play a role.

- Verify the identity and purity
of the AZD5718 compound. -
Ensure appropriate vehicle
controls are used. - Consider
the use of a different preclinical
species, as rodents have been
shown to be insensitive to the
on-target effects of AZD5718.
[1] - Review the experimental
protocol for potential

confounding factors.

Inconsistent inhibition of

leukotriene production

This is likely related to on-
target pharmacology rather
than off-target effects. Factors
such as compound stability,
solubility, or cell permeability

can influence results.

- Confirm the final
concentration of AZD5718 in
the assay. - Assess the stability
and solubility of AZD5718
under your specific
experimental conditions. -
Refer to established protocols
for measuring leukotriene

biosynthesis.

Effects potentially related to

adenosine signaling

Given the minor off-target
interaction with the adenosine
transporter, high
concentrations of AZD5718 in
in vitro systems might
theoretically modulate

adenosine signaling.

- If adenosine-related effects
are suspected, perform a
dose-response curve to
determine if the effect is
concentration-dependent. -
Compare the effective
concentration to the known on-
target IC50 for FLAP inhibition
to assess the therapeutic
window. - Consider the use of
specific adenosine receptor
antagonists or agonists to

probe the mechanism.
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Quantitative Data Summary

Table 1: In Vitro Potency and Selectivity of AZD5718

Target/Assay Value Reference

FLAP Binding Affinity (IC50) 6.0 nM [3]

LTB4 Production in Human

2.0nM [3]
Whole Blood (IC50, free)

Cytochrome P450 Isoforms
(1A2, 2C8, 2C9, 2C19, 2D6, > 20 uM [3]
3A4) Inhibition (IC50)

hERG lon Channel Inhibition

(1C50) >33 uM [3]

Adenosine Transporter
. . >12-fold [3]
Interaction Margin

Experimental Protocols

Key Experiment: Ex Vivo Leukotriene B4 (LTB4) Inhibition in Human Whole Blood

This assay is crucial for determining the on-target potency of AZD5718.

Blood Collection: Collect fresh human whole blood into heparinized tubes.

e Compound Incubation: Aliquot the whole blood and incubate with various concentrations of
AZD5718 or vehicle control for a specified period (e.g., 60 minutes) at 37°C.

» Stimulation: Induce leukotriene biosynthesis by adding a calcium ionophore (e.g., A23187)
and continue incubation.

» Reaction Termination: Stop the reaction by adding a quenching agent and/or placing the
samples on ice.

o Sample Processing: Centrifuge the samples to pellet the blood cells and collect the plasma.
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e LTB4 Quantification: Measure the concentration of LTB4 in the plasma using a validated
method, such as an enzyme-linked immunosorbent assay (ELISA) or liquid chromatography-
mass spectrometry (LC-MS).

o Data Analysis: Plot the LTB4 concentration against the AZD5718 concentration and fit the
data to a four-parameter logistic equation to determine the IC50 value.
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Click to download full resolution via product page

Caption: On-target mechanism of AZD5718 via FLAP inhibition.
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Caption: Mitigation of off-target effects in AZD5718 development.
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Caption: AZD5718 off-target screening workflow and results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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